Cas no 39604-68-7 (1-(2-Hydroxy-4,6-dimethoxyphenyl)-2-(4-methoxyphenyl)ethanone)

1-(2-Hydroxy-4,6-dimethoxyphenyl)-2-(4-methoxyphenyl)ethanone is a synthetic aromatic ketone characterized by its distinct methoxy and hydroxy functional groups. This compound exhibits notable stability due to its substituted phenyl rings, making it suitable for applications in organic synthesis and pharmaceutical intermediates. The presence of electron-donating methoxy groups enhances its reactivity in electrophilic substitution reactions, while the hydroxy group provides a site for further functionalization. Its well-defined structure and purity make it valuable for research in fine chemicals and material science. The compound's solubility in common organic solvents facilitates its use in laboratory-scale reactions and analytical studies.
1-(2-Hydroxy-4,6-dimethoxyphenyl)-2-(4-methoxyphenyl)ethanone structure
39604-68-7 structure
Product Name:1-(2-Hydroxy-4,6-dimethoxyphenyl)-2-(4-methoxyphenyl)ethanone
CAS No:39604-68-7
MF:C17H18O5
MW:302.321825504303
CID:880142
PubChem ID:354334405
Update Time:2025-05-27

1-(2-Hydroxy-4,6-dimethoxyphenyl)-2-(4-methoxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 2'-Hydroxy-4',6'-dimethoxy-2-(4-methoxyphenyl)acetophenone
    • 1-(2-HYDROXY-4,6-DIMETHOXYPHENYL)-2-(4-METHOXYPHENYL)ETHANONE
    • 2-Hydroxy-4,6-dimethoxyphenyl 4-Methoxybenzyl Ketone
    • 1-(2-hydroxy-4,6-dimethoxyphenyl)-2-(4-methoxyphenyl)ethan-1-one
    • ST057630
    • (2-Hydroxy-4,6-dimethoxyphenyl)(4-methoxybenzyl) ketone
    • Ethanone, 1-(2-hydroxy-4,6-dimethoxyphenyl)-2-(4-methoxyphenyl)-
    • DTXSID30351017
    • CHEMBL1784921
    • AKOS024282690
    • SY234849
    • MFCD03934798
    • CS-0332447
    • 2 inverted exclamation mark -Hydroxy-4 inverted exclamation mark ,6 inverted exclamation mark -dimethoxy-2-(4-methoxyphenyl)acetophenone
    • BS-44134
    • T72424
    • 39604-68-7
    • H1578
    • 1-(2-Hydroxy-4,6-dimethoxyphenyl)-2-(4-methoxyphenyl)ethanone
    • MDL: MFCD03934798
    • Inchi: 1S/C17H18O5/c1-20-12-6-4-11(5-7-12)8-14(18)17-15(19)9-13(21-2)10-16(17)22-3/h4-7,9-10,19H,8H2,1-3H3
    • InChI Key: ROJOJPXRGHLGTC-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C=C(C=1C(CC1C=CC(=CC=1)OC)=O)O)OC

Computed Properties

  • Exact Mass: 302.11544
  • Monoisotopic Mass: 302.11542367g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65
  • XLogP3: 3.3

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: 85.0 to 89.0 deg-C
  • Boiling Point: 494.8±40.0 °C at 760 mmHg
  • Flash Point: 181.0±20.8 °C
  • PSA: 64.99
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C
  • λmax: 286(MeOH)(lit.)

1-(2-Hydroxy-4,6-dimethoxyphenyl)-2-(4-methoxyphenyl)ethanone Security Information

1-(2-Hydroxy-4,6-dimethoxyphenyl)-2-(4-methoxyphenyl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H157020-1G
1-(2-Hydroxy-4,6-dimethoxyphenyl)-2-(4-methoxyphenyl)ethanone
39604-68-7 98%
1g
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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2'-Hydroxy-4',6'-dimethoxy-2-(4-methoxyphenyl)acetophenone
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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1-(2-Hydroxy-4,6-dimethoxyphenyl)-2-(4-methoxyphenyl)ethanone
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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Aaron
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